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Compound of Interest

Compound Name: 2-Iodobutane, (2S)-

Cat. No.: B8253716 Get Quote

Essential Safety and Handling Guide for (2S)-2-
Iodobutane
This guide provides immediate, essential safety and logistical information for the handling and

disposal of (2S)-2-Iodobutane. It is intended for researchers, scientists, and professionals in

drug development to ensure safe laboratory practices.

(2S)-2-Iodobutane, also known as sec-butyl iodide, is a flammable, colorless to pale yellow

liquid that is irritating to the skin, eyes, and respiratory system.[1][2][3][4] Proper personal

protective equipment (PPE) and adherence to safety protocols are critical when handling this

compound.
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Property Value

Molecular Formula C4H9I[3][4]

Molecular Weight 184.02 g/mol [4]

Appearance Colorless to pale yellow liquid[1][3]

Odor Ether-like[1]

Boiling Point 119-120 °C[4][5][6]

Melting Point -104 °C[4][5][6]

Density 1.598 g/mL at 25 °C[4][5][6]

Flash Point 24 °C (75.2 °F) - closed cup[6][7]

Solubility
Insoluble in water; Soluble in alcohol and diethyl

ether[4][5][6]

Vapor Pressure 17.1 mmHg[1]

Vapor Density 6.3 (Air = 1)[8]

Hazard Identification and Personal Protective Equipment
(PPE)
(2S)-2-Iodobutane is classified as a flammable liquid and poses several health risks.[1][2]
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Hazard GHS Classification Recommended PPE

Flammability
Flammable Liquid (Category 2

or 3)[1]

- Flame-retardant lab coat-

Work in a chemical fume hood-

Keep away from heat, sparks,

and open flames[8]

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)[1]

- Chemical-resistant gloves

(e.g., Nitrile, Neoprene)[9]-

Wear appropriate protective

clothing to prevent skin

exposure[8]

Eye Damage/Irritation
Causes serious eye irritation

(Category 2A)[1]

- Safety goggles or a face

shield[9]

Respiratory Irritation
May cause respiratory irritation

(Category 3)[1]

- Use in a well-ventilated area

or a chemical fume hood- If

ventilation is inadequate, use a

NIOSH-approved respirator

with appropriate cartridges

(e.g., type ABEK)[7][9]

Emergency eyewash stations and safety showers must be readily accessible in the work area.

[8]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Work in a well-ventilated chemical fume hood.[2]

Ensure all ignition sources are removed from the work area.[2][10]

Ground and bond all containers and transfer equipment to prevent static discharge.[2][8]

Use only non-sparking tools.[2][8]
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Have appropriate fire extinguishing media readily available (e.g., dry chemical, CO2, or

alcohol-resistant foam).[10]

Donning Personal Protective Equipment (PPE):

Put on a flame-retardant lab coat.

Wear chemical-resistant gloves. Inspect gloves for any signs of damage before use.[9]

Wear safety goggles and, if there is a splash hazard, a face shield.[9]

If the risk assessment indicates, wear a NIOSH-approved respirator.[9]

Chemical Handling and Transfer:

Before transferring, ensure the receiving container is properly labeled and grounded.

Slowly add (2S)-2-Iodobutane to your reaction vessel or container to avoid splashing.

Keep containers tightly closed when not in use to prevent the release of flammable

vapors.[2][8]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[11]

Decontaminate the work area.

Properly remove and dispose of contaminated PPE. Contaminated clothing should be

laundered separately before reuse.[2][11]

Disposal Plan
Contaminated materials and unused (2S)-2-Iodobutane must be disposed of as hazardous

waste.

Waste Collection:
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Collect all waste containing (2S)-2-Iodobutane, including contaminated absorbents, in a

designated, properly labeled, and sealed container.

Do not mix with incompatible waste streams. (2S)-2-Iodobutane is incompatible with

strong oxidizing agents and strong bases.[2][5]

Spill Cleanup:

In case of a small spill, evacuate non-essential personnel.[2]

Remove all ignition sources.[2]

Absorb the spill with a non-combustible absorbent material such as sand, earth, or

vermiculite.[10]

Use non-sparking tools to collect the absorbed material and place it in a sealed container

for disposal.[10]

Ventilate the area and wash the spill site after material pickup is complete.[2]

Waste Disposal:

Dispose of the hazardous waste through a licensed waste disposal company.[12]

Follow all local, state, and federal regulations for hazardous waste disposal.[11][12] It may

be necessary to contact your state's Department of Environmental Protection (DEP) or the

regional EPA office for specific guidance.[2]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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